1-(3-Chlorophenyl)-3-{1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea

Specification

• CAS No.: 1396856-26-0
• Molecular Formula: C20H20ClN5O2
• Molecular Weight: 397.86
• IUPAC Name: 1-(3-chlorophenyl)-3-[1-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• Standard InChI: InChI=1S/C20H20ClN5O2/c21-15-5-4-6-16(13-15)23-19(27)25-20(9-2-1-3-10-20)18-24-17(26-28-18)14-7-11-22-12-8-14/h4-8,11-13H,1-3,9-10H2,(H2,23,25,27)
• Standard InChI Key: PMWABODHOAKFHK-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(C2=NC(=NO2)C3=CC=NC=C3)NC(=O)NC4=CC(=CC=C4)Cl

Introduction

1-(3-Chlorophenyl)-3-{1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea is a complex organic compound with a molecular formula that includes a chlorophenyl group, a pyridinyl moiety, and an oxadiazolyl ring. This compound belongs to the broader category of urea derivatives, which are known for their diverse biological activities, including potential anticancer and anti-inflammatory properties. The compound's structure suggests it could be of interest in medicinal chemistry due to its unique combination of pharmacophoric groups.

Synthesis and Chemical Reactions

The synthesis of such complex compounds typically involves multiple steps, including the formation of the oxadiazole ring and the incorporation of the pyridinyl and chlorophenyl groups. Common solvents and catalysts used in similar syntheses include dimethyl sulfoxide, acetonitrile, triethylamine, and sodium acetate. The reactions are often carried out under controlled conditions to optimize yields and purity.

Biological Activity and Potential Applications

While specific data on the biological activity of 1-(3-Chlorophenyl)-3-{1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea is not available in the provided sources, compounds with similar structural features have shown promise in medicinal chemistry. For instance, urea derivatives are known for their potential as anticancer agents due to their ability to interact with biological targets, such as enzymes and receptors.

Compound Type	Biological Activity	Potential Applications
Urea Derivatives	Anticancer, Anti-inflammatory	Medicinal Chemistry, Pharmacology
Heterocyclic Compounds	Various pharmacological effects	Drug Development, Therapeutics

Research Findings and Future Directions

Research in medicinal chemistry often focuses on designing compounds that combine pharmacophoric moieties to enhance affinity and efficacy. The molecular hybridization strategy, which involves integrating different bioactive structures into one molecule, is a useful approach in drug design. This strategy could potentially be applied to compounds like 1-(3-Chlorophenyl)-3-{1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea to explore their therapeutic potential further.